Cas no 1378816-00-2 (4-(2-Chloroethyl)-1-methylpiperidine hydrochloride)

4-(2-Chloroethyl)-1-methylpiperidine hydrochloride is a versatile organic compound featuring a piperidine core substituted with a chloroethyl group and a methyl group, with hydrochloride salt formation enhancing its stability and solubility. This intermediate is particularly valuable in pharmaceutical and agrochemical synthesis, where its reactive chloroethyl moiety enables further functionalization. The methylpiperidine structure contributes to its utility in designing bioactive molecules, including potential CNS-targeting agents. Its crystalline form ensures consistent purity, while the hydrochloride salt improves handling and storage characteristics. The compound’s well-defined reactivity profile makes it a reliable building block for researchers developing novel pharmacophores or fine-tuning physicochemical properties in drug discovery.

4-(2-Chloroethyl)-1-methylpiperidine hydrochloride structure

1378816-00-2 structure

Product Name:4-(2-Chloroethyl)-1-methylpiperidine hydrochloride

CAS No:1378816-00-2

MF:C₈H₁₇Cl₂N

MW:198.133280515671

CID:6206009

PubChem ID:68117412

Update Time:2025-05-20

4-(2-Chloroethyl)-1-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1378816-00-2
- 4-(2-chloroethyl)-1-methylpiperidine;hydrochloride
- SCHEMBL11714067
- 4-(2-chloroethyl)-1-methylpiperidine hydrochloride
- EN300-7461831
- 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride
- Inchi： 1S/C8H16ClN.ClH/c1-10-6-3-8(2-5-9)4-7-10;/h8H,2-7H2,1H3;1H
- InChI Key： LYMLFEOEIHYCMI-UHFFFAOYSA-N
- SMILES： ClCCC1CCN(C)CC1.Cl

Computed Properties

Exact Mass: 197.0738049g/mol
Monoisotopic Mass: 197.0738049g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 87.3
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 3.2Å²

4-(2-Chloroethyl)-1-methylpiperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7461831-0.05g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	0.05g	$238.0	2024-05-23
Enamine	EN300-7461831-0.1g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	0.1g	$355.0	2024-05-23
Enamine	EN300-7461831-0.25g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	0.25g	$509.0	2024-05-23
Enamine	EN300-7461831-0.5g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	0.5g	$803.0	2024-05-23
Enamine	EN300-7461831-1.0g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	1.0g	$1029.0	2024-05-23
Enamine	EN300-7461831-2.5g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	2.5g	$2014.0	2024-05-23
Enamine	EN300-7461831-5.0g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	5.0g	$2981.0	2024-05-23
Enamine	EN300-7461831-10.0g	4-(2-chloroethyl)-1-methylpiperidine hydrochloride	1378816-00-2	95%	10.0g	$4421.0	2024-05-23
Aaron	AR025GKQ-50mg	4-(2-chloroethyl)-1-methylpiperidinehydrochloride	1378816-00-2	95%	50mg	$353.00	2025-02-15
Aaron	AR025GKQ-100mg	4-(2-chloroethyl)-1-methylpiperidinehydrochloride	1378816-00-2	95%	100mg	$514.00	2025-02-15

4-(2-Chloroethyl)-1-methylpiperidine hydrochloride Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

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5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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Additional information on 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride

4-(2-Chloroethyl)-1-methylpiperidine hydrochloride: A Comprehensive Overview

The compound 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride, identified by the CAS number 1378816-00-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis.

Structurally, 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride consists of a piperidine ring, a six-membered cyclic amine, with a methyl group attached at the 1-position and a 2-chloroethyl substituent at the 4-position. The hydrochloride salt form indicates that the compound exists in its protonated state, which is common for basic amines in pharmaceutical formulations. This structure contributes to its stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have explored the role of 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride in drug delivery systems. Researchers have found that the compound's piperidine ring can act as a scaffold for attaching various functional groups, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties. For instance, modifications to the chloroethyl group have shown potential in improving drug solubility and permeability, which are critical factors in drug efficacy.

In addition to its structural versatility, 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride has been investigated for its role in enzyme inhibition. A study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases involved in cancer cell proliferation. The compound's selectivity for these enzymes suggests its potential as a lead molecule in anticancer drug development.

The synthesis of 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

In terms of safety and toxicity, preliminary studies indicate that 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride exhibits low toxicity at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for adverse reactions.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride. Molecular docking studies have revealed favorable binding affinities with several target proteins, suggesting its potential use in treating conditions such as inflammation, neurodegenerative diseases, and infectious disorders.

In conclusion, 4-(2-Chloroethyl)-1-methylpiperidine hydrochloride, with its unique chemical structure and promising biological properties, continues to be an area of active research. Its versatility as a building block in organic synthesis and its potential therapeutic applications make it an important compound to watch in the coming years.